Cas no 808740-72-9 (Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-)

• Product Name: Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-
• CAS No: 808740-72-9
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 715099
• Update Time: 2024-02-04

Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-
• Benzenemethanol, 4-methoxy-alpha-(4-methylphenyl)-, (alphaS)- (9CI)

• Inchi： 1S/C15H16O2/c1-11-3-5-12(6-4-11)15(16)13-7-9-14(17-2)10-8-13/h3-10,15-16H,1-2H3/t15-/m0/s1
• InChI Key： STWAGNDOTLFTSV-HNNXBMFYSA-N
• SMILES： C1([C@H](C2=CC=C(C)C=C2)O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 228.115
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5A^2